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Compound of Interest

Compound Name:
Benzene, 1-methoxy-3-(1-

methylethoxy)-

CAS No.: 51241-41-9

Cat. No.: B12669193

Get Quote

Executive Summary
3-Isopropoxyanisole (1-isopropoxy-3-methoxybenzene) is a lipophilic ether used as a chemical

intermediate and in fragrance applications.[1] Its octanol-water partition coefficient (LogP) is a

critical parameter governing its bioavailability, membrane permeability, and environmental

partitioning.[1]

Current predictive models place the LogP of 3-isopropoxyanisole in the range of 2.9 – 3.3,

making it an ideal candidate for determination via OECD Guideline 107 (Shake Flask Method)

or OECD Guideline 117 (HPLC Method).[1] This guide provides a validated framework for

experimentally deriving this value, emphasizing error minimization and data integrity.

Physicochemical Profile & Theoretical Baseline
Before initiating wet-lab protocols, a theoretical baseline is required to optimize solvent ratios

and column selection.[1]
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Property Data / Prediction Source/Method

Chemical Name 3-Isopropoxyanisole IUPAC

CAS Number 51241-41-9 Chemical Abstracts Service

Molecular Formula -

Molecular Weight 166.22 g/mol -

Physical State Colorless to pale yellow liquid Experimental Observation

Predicted LogP 3.12 ± 0.35
Consensus Model

(XLogP3/CLogP)

Water Solubility Low (< 500 mg/L estimated) Inverse correlation to LogP

Structural Visualization
The molecule consists of a benzene core substituted meta- with a methoxy and an isopropoxy

group.[1][2] The steric bulk of the isopropyl group contributes significantly to the molecule's

hydrophobicity compared to its parent compound, anisole (LogP 2.11).

Figure 1: Structural components of 3-isopropoxyanisole contributing to lipophilicity.[1]

Methodological Framework
Two primary methods are validated for this LogP range. The Shake Flask Method is the

absolute reference, while the HPLC Method is faster and tolerates impurities better.

Method A: Shake Flask Protocol (OECD 107)
Applicability: LogP range -2 to 4.[1] Principle: Direct measurement of solute concentration in

equilibrium phases.

Protocol Design
Solvent Preparation: Pre-saturate n-octanol with water and water with n-octanol for 24 hours.

This prevents volume changes during the experiment.
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Stock Solution: Prepare a stock of 3-isopropoxyanisole in pre-saturated n-octanol (approx.

1000 mg/L).

Phase Ratios: Based on a predicted LogP of ~3.1 (

), the solute heavily favors the octanol phase. To ensure detectable levels in water, use a
high water-to-octanol volume ratio.[1]

Ratio 1: 1:100 (Octanol:Water)[1]

Ratio 2: 1:200 (Octanol:Water)[1]

Ratio 3: 1:50 (Octanol:Water)[1]

Equilibration:

Vortex/Shake vessels for 30 minutes at 25°C ± 1°C.

Centrifuge at 2500g for 10 minutes to break emulsions.

Quantification: Analyze both phases using GC-FID or HPLC-UV.

Note: The concentration in the water phase will be very low. Ensure your detector's Limit

of Quantitation (LOQ) is sufficient (< 1 ppm).[1]
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Figure 2: Workflow for OECD 107 Shake Flask determination.

Method B: HPLC Estimation (OECD 117)
Applicability: LogP range 0 to 6. Principle: Retention time (
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) on a C18 column correlates linearly with LogP.

Protocol Design
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150mm x 4.6mm.

Mobile Phase: Methanol/Water (75:25 v/v) isocratic elution.

Reference Standards: Select standards that bracket the estimated LogP of 3.1.

Toluene (LogP 2.7)[1]

Naphthalene (LogP 3.6)[1]

Ethylbenzene (LogP 3.15) - Critical Reference

Procedure:

Inject dead-time marker (Thiourea).[1]

Inject reference mix.

Inject 3-isopropoxyanisole.[1]

Calculation: Calculate the capacity factor (

) for the analyte:

Derive LogP from the calibration curve:

.[1]

Data Analysis & Validation
Acceptance Criteria
To ensure scientific integrity, the generated data must meet these validity checks:

Mass Balance (Shake Flask): The total mass of 3-isopropoxyanisole recovered from both

phases must be within 90-110% of the initial mass.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=50-41-9
https://commonchemistry.cas.org/detail?cas_rn=50-41-9
https://commonchemistry.cas.org/detail?cas_rn=50-41-9
https://commonchemistry.cas.org/detail?cas_rn=50-41-9
https://commonchemistry.cas.org/detail?cas_rn=50-41-9
https://commonchemistry.cas.org/detail?cas_rn=50-41-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12669193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ratio Consistency: The LogP values calculated from the three different solvent ratios (1:50,

1:100, 1:200) must typically fall within ± 0.3 Log units of each other.

Temperature Control: All measurements must be strictly controlled at 25°C, as partition

coefficients are temperature-dependent.

Interpretation
A LogP of ~3.1 indicates:

Lipophilicity: Moderate to high. The compound will readily cross cell membranes.

Bioaccumulation: Potential for bioaccumulation in lipid tissues, though likely metabolizable.

Solubility: Poor aqueous solubility; formulation will require co-solvents (e.g., Ethanol, PEG)

or emulsifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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